[(2R,3S,4S,5R,6S)-5-benzoyloxy-3,4-dihydroxy-6-methoxyoxan-2-yl]methyl benzoate

• IUPAC Name: [(2R,3S,4S,5R,6S)-5-benzoyloxy-3,4-dihydroxy-6-methoxyoxan-2-yl]methyl benzoate
• InChI: InChI=1S/C21H22O8/c1-26-21-18(29-20(25)14-10-6-3-7-11-14)17(23)16(22)15(28-21)12-27-19(24)13-8-4-2-5-9-13/h2-11,15-18,21-23H,12H2,1H3/t15-,16-,17+,18-,21+/m1/s1
• InChI Key: XILYXPMGDAVPPF-YKGACUOXSA-N
• Canonical SMILES: COC1C(C(C(C(O1)COC(=O)C2=CC=CC=C2)O)O)OC(=O)C3=CC=CC=C3
• Isomeric SMILES: CO[C@@H]1[C@@H]([C@H]([C@@H]([C@H](O1)COC(=O)C2=CC=CC=C2)O)O)OC(=O)C3=CC=CC=C3
• Molecular Formula: C21H22O8
• Molecular Weight: 402.4 g/mol

Description

[(2R,3S,4S,5R,6S)-5-benzoyloxy-3,4-dihydroxy-6-methoxyoxan-2-yl]methyl benzoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of [(2R,3S,4S,5R,6S)-5-benzoyloxy-3,4-dihydroxy-6-methoxyoxan-2-yl]methyl benzoate is not fully understood. However, studies have suggested that it may act by inhibiting certain enzymes and proteins involved in various cellular processes. It may also interact with cell membranes and alter their properties.
Biochemical and Physiological Effects:
Studies have shown that this compound has several biochemical and physiological effects. It has been found to have antioxidant properties, which may help protect cells from damage caused by free radicals. It may also have anti-inflammatory effects, which may help reduce inflammation in various tissues and organs. Additionally, it may have anti-tumor properties, which may help prevent the growth and spread of cancer cells.

Advantages and Limitations for Lab Experiments

[(2R,3S,4S,5R,6S)-5-benzoyloxy-3,4-dihydroxy-6-methoxyoxan-2-yl]methyl benzoate has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It is also relatively inexpensive compared to other compounds with similar properties. However, its complex synthesis method and limited availability may be a limitation for some researchers.

Future Directions

There are several potential future directions for research on [(2R,3S,4S,5R,6S)-5-benzoyloxy-3,4-dihydroxy-6-methoxyoxan-2-yl]methyl benzoate. Researchers may investigate its potential use in drug delivery systems, as a building block for the synthesis of other compounds, and as a potential treatment for various diseases. Additionally, further studies may be conducted to better understand its mechanism of action and to optimize its synthesis method.
In conclusion, this compound is a promising compound with potential applications in various fields of scientific research. Its complex synthesis method and limited availability may be a limitation for some researchers, but its stable nature and relatively low cost make it an attractive option for others. Further research is needed to fully understand its mechanism of action and to explore its potential applications.

Scientific Research Applications

[(2R,3S,4S,5R,6S)-5-benzoyloxy-3,4-dihydroxy-6-methoxyoxan-2-yl]methyl benzoate has been extensively studied for its potential applications in various fields of scientific research. It has been found to have antimicrobial, anti-inflammatory, and anti-tumor properties. Researchers have also investigated its potential use in drug delivery systems and as a building block for the synthesis of other compounds.